Cas no 138008-97-6 ((2-isopropoxyphenyl)boronic acid)

• Product Name: (2-isopropoxyphenyl)boronic acid
• CAS No: 138008-97-6
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD03427050
• CID: 64504
• PubChem ID: 24878605
• Update Time: 2025-04-18

(2-isopropoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxyphenylboronic acid
• 2-ISOPROPOXYBENZENEBORONIC ACID
• AKOS BRN-0366
• (2-Isopropoxyphenyl)boronic acid
• 2-Isopoxybenzeneboronic acid
• (2-propan-2-yloxyphenyl)boronic acid
• 2-(Propan-2-yloxy)phenylboronic acid 2-Isopropoxybenzeneboronic acid
• 2-(Propan-2-yloxy)phenylboronic acid
• Boronic acid, [2-(1-methylethoxy)phenyl]-
• 2-ISOPROPOXYPHENYLBORONICACID
• PubChem13297
• 2-isopoxybenzenboronic acid
• 2-isopropoxylphenylboronic acid
• 2-isopropyloxyphenylboronic acid
• 2-isopropoxyphenyl boronic acid
• 2-Isoprop
• FT-0655931
• DTXSID80408161
• AC-6361
• FS-4314
• (2-Isopropoxyphenyl)boronicacid
• CS-W003075
• 138008-97-6
• XDMKBIIRBDPSOE-UHFFFAOYSA-N
• J-509748
• BCP08469
• SY023531
• C9H13BO3
• AMY39588
• AB15037
• A26766
• SCHEMBL522469
• Boronic acid, B-[2-(1-methylethoxy)phenyl]-
• AKOS004116516
• MFCD03427050
• DB-010454
• (2-isopropoxyphenyl)boronic acid

• MDL： MFCD03427050
• Inchi： 1S/C9H13BO3/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7,11-12H,1-2H3
• InChI Key： XDMKBIIRBDPSOE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1B(O)O)C(C)C

Computed Properties

• Exact Mass: 180.09600
• Monoisotopic Mass: 180.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: No data available
• Density: 1.075 g/mL at 25 °C(lit.)
• Melting Point: 30-35 °C (lit.)
• Boiling Point: 199 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D >1.5090(lit.)
• PSA: 49.69000
• LogP: 0.15360

(2-isopropoxyphenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C(BD76110)

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters